N-[1-(6-methylpyridin-3-yl)ethyl]-1-(2-piperazin-1-ylethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[1-(6-methylpyridin-3-yl)ethyl]-1-(2-piperazin-1-ylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H25N7O/c1-13-3-4-15(11-19-13)14(2)20-17(25)16-12-24(22-21-16)10-9-23-7-5-18-6-8-23/h3-4,11-12,14,18H,5-10H2,1-2H3,(H,20,25)
• InChI Key: OLAWKGRPXDMEKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(C)NC(=O)C2=CN(N=N2)CCN3CCNCC3
• Molecular Formula: C17H25N7O
• Molecular Weight: 343.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a triazole ring, a piperazine ring, and a pyridine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a large, complex structure due to the presence of multiple rings and functional groups.

Scientific Research Applications

Antimicrobial Activity

Several studies have focused on the synthesis and evaluation of 1,2,4-triazole derivatives for their antimicrobial properties. For instance, the synthesis of Mannich bases incorporating morpholine or piperazine nucleus demonstrated good activity against test microorganisms, comparable to ampicillin, indicating their potential as antimicrobial agents (Fandaklı et al., 2012). Another study involving the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties revealed moderate to good antimicrobial activity against various microorganisms, suggesting their application in combating infectious diseases (Başoğlu et al., 2013).

Antitumor and Anti-inflammatory Activities

The development of N-aryl-piperazine derivatives showcased significant antitumor activities, particularly in prostate cancer cell lines, highlighting the importance of chemical modifications to enhance biological activity (Demirci & Demirbas, 2019). Additionally, novel adrenoceptor antagonists with a tricyclic pyrrolodipyridazine skeleton were synthesized, showing high potency on alpha1-adrenergic and 5-HT1A-serotonergic receptor subtypes, indicating their potential in developing anti-inflammatory drugs (Barlocco et al., 1999).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it would interact with specific targets in the body to produce a therapeutic effect.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the field of medicinal chemistry. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action.